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Compound of Interest

Compound Name: Methionine methyl ester

Cat. No.: B078160 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Methionine methyl ester, a common reagent in peptide synthesis.

Adherence to these procedures will help maintain a safe laboratory environment and ensure

the integrity of your research.

Immediate Safety and Hazard Information
Methionine methyl ester hydrochloride is classified as a hazardous substance. It is crucial to

be aware of its potential risks to ensure proper handling. The primary hazards include:

Skin Irritation: Causes skin irritation upon contact.[1][2][3]

Serious Eye Irritation: Can cause serious damage to the eyes.[1][2][3]

Respiratory Irritation: May cause irritation to the respiratory system if inhaled.[1][2][3]

Harmful if Swallowed: Ingestion of this chemical can be harmful.[3]

In case of exposure, follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek medical attention.[1][3]
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Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation persists,

consult a physician.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[1][3]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Methionine methyl
ester to minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles that

conform to EN 166 (EU) or

NIOSH (US) standards are

required.[4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves prior to use and wash

hands after handling.[4][5]

Body Protection Laboratory Coat

A long-sleeved lab coat should

be worn and fully buttoned. For

tasks with a higher risk of

splashing, a chemical-resistant

apron over the lab coat is

advised.[5]

Respiratory Protection Fume Hood

All handling of Methionine

methyl ester, especially in its

solid, powdered form or when

creating solutions, must be

conducted in a certified

chemical fume hood to prevent

the inhalation of dust or

aerosols.[5]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Methionine methyl ester from receipt to disposal is critical

for both safety and experimental success.

1. Storage and Preparation:

Receiving and Storage: Upon receipt, store the compound in a tightly sealed container in a

cool, dry, and dark place. For long-term storage, refrigeration is recommended to maintain

product quality.[1][2]
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Work Area Preparation: Ensure the chemical fume hood is operational and the workspace is

clean. Have all necessary equipment and reagents readily available before you begin.

Equilibration: Before opening, allow the container of Methionine methyl ester to equilibrate

to room temperature to prevent moisture condensation, which can degrade the compound.[6]

2. Weighing and Solution Preparation:

Weighing: Perform all weighing of the solid compound within the chemical fume hood to

avoid inhaling any dust.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

3. Experimental Use:

Handling: Always handle the compound within a well-ventilated area, preferably a chemical

fume hood.[4] Avoid direct contact with skin and eyes.[4]

Inert Atmosphere: For reactions sensitive to air and moisture, consider handling the

compound under an inert atmosphere, such as nitrogen or argon.[5]

Disposal Plan
Proper disposal of Methionine methyl ester and any associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Unused Compound: Dispose of any unused Methionine methyl ester as hazardous

chemical waste. It should be placed in a clearly labeled and sealed container.[1][2]

Contaminated Materials: All disposable materials that have come into contact with the

chemical, such as gloves, pipette tips, and absorbent pads, must be disposed of in a

designated hazardous waste container.[5]

Solutions: Both aqueous and organic solutions containing Methionine methyl ester should

be collected in separate, appropriately labeled hazardous waste containers. Do not pour any

solutions down the drain.[5]
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Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.[3]

Quantitative Data
The following table summarizes key quantitative data for L-Methionine methyl ester
hydrochloride.

Property Value

CAS Number 2491-18-1[1][2][3][7]

Molecular Formula C6H13NO2S · HCl[2][7]

Molecular Weight 199.70 g/mol [7][8]

Melting Point 151-153 °C[7]

Appearance Beige Powder Solid[2]

Storage Temperature Refrigerated[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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